Cas no 1332528-69-4 (Sodium 5-tert-butyl-4-methyl-1,3-thiazole-2-carboxylate)

• Product Name: Sodium 5-tert-butyl-4-methyl-1,3-thiazole-2-carboxylate
• CAS No: 1332528-69-4
• MF: C₉H₁₂NNaO₂S
• MW: 221.251852035522
• CID: 4694966
• Update Time: 2023-08-15

Sodium 5-tert-butyl-4-methyl-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 5-tert-butyl-4-methyl-1,3-thiazole-2-carboxylate
• Sodium 5-tert-butyl-4-methyl-1,3-thiazole-2-carboxylate

• Inchi： 1S/C9H13NO2S.Na/c1-5-6(9(2,3)4)13-7(10-5)8(11)12;/h1-4H3,(H,11,12);/q;+1/p-1
• InChI Key： QBETVZPXNUJHSR-UHFFFAOYSA-M
• SMILES： S1C(C(=O)[O-])=NC(C)=C1C(C)(C)C.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Topological Polar Surface Area: 81.3